Cas no 2940871-28-1 (cis-4-Propylpyrrolidin-3-ol;hydrochloride)
cis-4-Propylpyrrolidin-3-ol;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Rel-(3R,4R)-4-propylpyrrolidin-3-ol hydrochloride
- E80108
- 2940871-28-1
- PS-20028
- CIS-4-PROPYLPYRROLIDIN-3-OL HYDROCHLORIDE
- cis-4-propylpyrrolidin-3-ol;hydrochloride
- cis-4-Propylpyrrolidin-3-ol;hydrochloride
-
- Inchi: 1S/C7H15NO.ClH/c1-2-3-6-4-8-5-7(6)9;/h6-9H,2-5H2,1H3;1H/t6-,7+;/m1./s1
- InChI Key: FECIVVIUQJHLRT-HHQFNNIRSA-N
- SMILES: Cl.O[C@H]1CNC[C@H]1CCC
Computed Properties
- Exact Mass: 165.0920418g/mol
- Monoisotopic Mass: 165.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
cis-4-Propylpyrrolidin-3-ol;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1210546-250mg |
cis-4-propylpyrrolidin-3-ol;hydrochloride |
2940871-28-1 | 97% | 250mg |
$230 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1210546-100mg |
cis-4-propylpyrrolidin-3-ol;hydrochloride |
2940871-28-1 | 97% | 100mg |
$175 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1210546-500mg |
cis-4-propylpyrrolidin-3-ol;hydrochloride |
2940871-28-1 | 97% | 500mg |
$370 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1210546-5g |
cis-4-propylpyrrolidin-3-ol;hydrochloride |
2940871-28-1 | 97% | 5g |
$1675 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1210546-1g |
cis-4-propylpyrrolidin-3-ol;hydrochloride |
2940871-28-1 | 97% | 1g |
$555 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1210546-10g |
cis-4-propylpyrrolidin-3-ol;hydrochloride |
2940871-28-1 | 97% | 10g |
$2795 | 2025-02-19 | |
| Aaron | AR02AHIV-100mg |
cis-4-propylpyrrolidin-3-ol;hydrochloride |
2940871-28-1 | 97% | 100mg |
$155.00 | 2023-12-15 | |
| Aaron | AR02AHIV-250mg |
cis-4-propylpyrrolidin-3-ol;hydrochloride |
2940871-28-1 | 97% | 250mg |
$206.00 | 2023-12-15 | |
| Aaron | AR02AHIV-10g |
cis-4-propylpyrrolidin-3-ol;hydrochloride |
2940871-28-1 | 97% | 10g |
$2571.00 | 2023-12-15 | |
| Aaron | AR02AHIV-25g |
cis-4-propylpyrrolidin-3-ol;hydrochloride |
2940871-28-1 | 97% | 25g |
$5141.00 | 2023-12-15 |
cis-4-Propylpyrrolidin-3-ol;hydrochloride Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on cis-4-Propylpyrrolidin-3-ol;hydrochloride
Cis-4-Propylpyrrolidin-3-ol Hydrochloride (CAS No. 2940871-28-1): A Comprehensive Overview
Cis-4-Propylpyrrolidin-3-ol hydrochloride, identified by its CAS number 2940871-28-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine class of heterocyclic organic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmacological studies and clinical trials.
The< strong>structure of cis-4-propylpyrrolidin-3-ol hydrochloride features a pyrrolidine ring substituted with a propyl group at the 4-position and a hydroxyl group at the 3-position, with the hydrochloride indicating the presence of a chloride ion as a counterion. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions. The< strong>cis configuration of the propyl group is particularly noteworthy, as it can influence the compound's spatial orientation and binding affinity to biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of< strong>pyrrolidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The< strong>hydroxyl group in cis-4-propylpyrrolidin-3-ol hydrochloride is a key pharmacophore that can engage in hydrogen bonding interactions with biological molecules, enhancing its potential as a drug candidate.
One of the most compelling aspects of< strong>Cis-4-propylpyrrolidin-3-ol hydrochloride is its reported activity as a modulator of neurotransmitter systems. Preclinical studies have suggested that this compound may interact with receptors and enzymes involved in the regulation of mood and cognition. Specifically, it has been hypothesized that< strong>cis-4-propylpyrrolidin-3-ol hydrochloride could influence the activity of serotonin receptors, which are implicated in conditions such as depression and anxiety. These findings align with broader efforts in drug discovery to identify novel agents that can modulate neurotransmitter pathways without the side effects associated with traditional treatments.
The< strong>pharmacokinetic properties of cis-4-propylpyrrolidin-3-ol hydrochloride are also an area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within the body. The hydrochloride salt form appears to enhance oral bioavailability, which is a critical factor for any therapeutic agent intended for systemic administration. Additionally, preliminary data suggest that the compound has a favorable metabolic profile, minimizing the risk of toxic side effects.
In vitro studies have provided valuable insights into the< strong>mechanism of action of cis-4-propylpyrrolidin-3-ol hydrochloride. These investigations have revealed that the compound can interact with various cellular targets, including enzymes and receptors involved in signal transduction pathways. For instance, research has indicated that this compound may inhibit certain kinases that play a role in cancer cell proliferation. Such findings underscore its potential as an anti-cancer agent and highlight the need for further exploration of its therapeutic applications.
The< strong>biochemical interactions of cis-4-propylpyrrolidin-3-ol hydrochloride are complex and multifaceted. The< strong>hydroxyl group at position 3 can engage in hydrogen bonding with polar residues on target proteins, while the propyl group at position 4 influences the compound's overall shape and binding affinity. These interactions are critical for determining how effectively the compound can modulate biological processes. Advanced computational methods, such as molecular docking simulations, have been employed to model these interactions and predict potential binding sites on biological targets.
The development of< strong>Cis-4-propylpyrrolidin-3-ol hydrochloride as a therapeutic agent is part of a larger trend toward personalized medicine. By understanding how individual variations in genetics and physiology can affect drug response, researchers can design more targeted treatments that are tailored to specific patient populations. The unique properties of cis-4-propylpyrrolidin-3-ol hydrochloride make it an attractive candidate for such personalized therapeutic approaches.
The< strong>safety profile of cis-4-propylpyrrolidin-3-ol hydrochloride is another critical consideration in its development as a drug candidate. Preclinical toxicology studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies have generally shown that the compound is well-tolerated at moderate doses but may cause mild gastrointestinal discomfort at higher concentrations. Further research is needed to fully characterize its safety profile before human clinical trials can be initiated.
The< strong>cultural significance of developing new pharmaceuticals cannot be overstated. Medicinal chemistry plays a vital role in addressing unmet medical needs and improving patient outcomes worldwide. Compounds like cis-4-propylpyrrolidin-3-ol hydrochloride represent significant advancements in drug discovery efforts aimed at treating complex diseases.
2940871-28-1 (cis-4-Propylpyrrolidin-3-ol;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)